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This technical support center provides troubleshooting guidance and answers to frequently
asked guestions concerning the long-term storage of heparinized blood samples. It is intended
for researchers, scientists, and drug development professionals to help ensure the integrity and
quality of their stored specimens for reliable experimental outcomes.

Troubleshooting Guides

This section addresses specific issues that may arise during the handling and storage of
heparinized blood samples.

Issue 1: Unexpected Changes in Analyte Concentrations

Q: My analyte concentrations in stored heparinized plasma are different from fresh samples.
What could be the cause?

A: Several factors can alter analyte concentrations during storage. Prolonged contact between
plasma and blood cells before centrifugation can lead to significant variations. For instance,
lactate dehydrogenase (LDH), phosphorus, and potassium levels can change when whole
blood is stored for extended periods at room temperature.[1][2] Additionally, storage
temperature significantly influences the stability of many analytes.[1]
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Troubleshooting Steps:

» Review your processing workflow: Ensure that centrifugation to separate plasma from whole
blood occurs promptly after collection. For many routine biochemical analytes, processing
within a few hours is recommended.[1][2]

» Verify storage temperature: Confirm that samples have been consistently stored at the
correct temperature. Fluctuations in temperature can affect analyte stability.

» Consider the specific analyte's stability: Different analytes have varying stability profiles.
Refer to the data tables below for specific analyte stability under different storage conditions.
For example, ammonia is highly unstable and should be analyzed immediately, as its
concentration can be affected after just one hour of storage at +4°C and three hours at
-20°C.[3][4][5]

o Check for evaporation: Improperly sealed tubes can lead to sample evaporation, which
concentrates analytes and results in erroneously high readings.[6][7][8] Ensure tubes are
tightly capped and consider using parafilm for long-term storage.

Issue 2: Evidence of Hemolysis in Stored Samples

Q: My thawed heparinized plasma samples have a reddish tint, suggesting hemolysis. What
causes this and how can | prevent it?

A: Hemolysis, the rupture of red blood cells, releases intracellular components into the plasma,
significantly impacting the accuracy of downstream assays. Common causes include
mechanical stress during sample collection and handling, improper storage temperatures, and
damage from freeze-thaw cycles.

Troubleshooting Steps:

o Optimize blood collection technique: Use appropriate needle gauges and avoid vigorous
shaking of the collection tubes. Gentle inversion is sufficient to mix the blood with heparin.[9]
[10]

» Control storage and transport temperature: Avoid storing or transporting whole blood
samples in direct contact with ice, as this can cause hemolysis and cell damage.[11] For
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many applications, maintaining a temperature of 4-5°C to 18-22°C is recommended for
transportation before processing.[11]

e Minimize freeze-thaw cycles: Repeatedly freezing and thawing plasma samples can lead to
protein degradation and may contribute to hemolysis.[12][13][14] Aliquoting samples into
smaller volumes for single-use is a best practice.

» Evaluate for reverse pseudohyperkalemia: In patients with hyperleukocytosis, heparin can
make neoplastic white blood cells fragile, leading to potassium leakage without visible
hemolysis.[15][16][17]

Issue 3: Clot Formation in Heparinized Tubes

Q: I am observing clots in my heparinized blood samples upon thawing or during processing.
Why is this happening?

A: Heparin is an anticoagulant that prevents clotting by inhibiting thrombin.[9][10] The presence
of clots indicates a failure in this process, which can be due to several reasons.

Troubleshooting Steps:

» Ensure proper mixing: Immediately after collection, gently invert the heparin tube several
times to ensure thorough mixing of the anticoagulant with the blood.[9][10] Improper mixing
can lead to localized clotting.[9]

 Verify heparin concentration: Use the correct type and volume of blood for the heparin tube
to ensure the final heparin concentration is adequate to prevent clotting. An excess of
heparin can also interfere with some downstream assays.[18]

o Check for storage precipitates: Long-term storage of heparinized plasma, especially at
temperatures warmer than -80°C, can lead to the formation of insoluble protein aggregates,
sometimes referred to as storage precipitates.[19] These can be mistaken for clots. Storing
at -80°C can mitigate this issue.[19]

Issue 4: pH Shifts in Stored Blood Samples

Q: The pH of my stored heparinized blood samples has changed. What would cause this?
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A: Changes in blood pH during storage are primarily due to cellular metabolism. Leukocytes
and other cells continue to consume glucose and produce lactic acid and carbon dioxide,
leading to a decrease in pH.

Troubleshooting Steps:

» Minimize storage time at room temperature: The rate of metabolic activity is higher at room
temperature. For pH-sensitive analyses like blood gas measurement, it is crucial to analyze
the samples as quickly as possible.[20][21][22]

o Store at lower temperatures: Storing samples at 4°C slows down cellular metabolism, thus
preserving the pH for a longer duration compared to room temperature storage.[20][21][22]
For fetal blood samples, refrigeration is recommended if storage is expected to exceed 50
minutes.[21]

o Consider the sample container: For blood gas analysis, glass syringes are preferred for
longer storage as they are less permeable to gases compared to plastic syringes.[20][22]

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for long-term storage of heparinized plasma?

For long-term cryopreservation, storing heparinized plasma at -80°C is recommended to
maintain the stability of most analytes and prevent the formation of storage precipitates.[18][19]
While some samples can be stored at -20°C for shorter periods, -80°C is the standard for
biobanking and long-term research studies.

Q2: How many times can | freeze and thaw my heparinized plasma samples?

It is highly recommended to minimize freeze-thaw cycles, as they can lead to protein
degradation and affect the concentration of certain analytes.[12][13][14] Ideally, samples should
be aliquoted into single-use vials after the initial processing to avoid the need for repeated
thawing of the entire sample. While some analytes are stable for up to 10 freeze-thaw cycles,
others, like free fatty acids, are sensitive to repeated thawing.[13][14]

Q3: Can | use heparinized plasma for molecular biology applications like PCR?
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Caution is advised when using heparinized samples for PCR-based assays. Heparin is a
known inhibitor of enzymes like RNA polymerase and Taqg polymerase, which can lead to failed
or inefficient amplification.[23][24][25][26] If heparinized samples must be used, methods to
remove heparin, such as treatment with heparinase or lithium chloride, may be necessary.[23]
[24] For genomic studies, EDTA is often the preferred anticoagulant.[11]

Q4: How long can | store whole heparinized blood before centrifugation?

The stability of analytes in whole blood is limited due to ongoing cellular metabolism. For most
routine biochemical tests, it is best to centrifuge the blood and separate the plasma within a
few hours of collection.[1][2] Storing whole blood for 10 hours at 21°C may be acceptable for
many common analytes, but not for folate and phosphate.[27]

Q5: What are the best practices for labeling and handling stored samples?

Properly label each sample vial with a unique identifier, patient information, collection date, and
time.[28] Ensure the label is durable and can withstand the storage temperature. When
handling samples, always wear appropriate personal protective equipment. Transport samples
in secure containers to prevent breakage and contamination.[28]

Quantitative Data on Analyte Stability

The following tables summarize the stability of various analytes in heparinized blood and
plasma under different storage conditions.

Table 1: Stability of Analytes in Heparinized Whole Blood Stored at Room Temperature Before

Centrifugation
Time to Significant .
Analyte Observation Reference
Change
Lactate Decreased
> 3 hours _ [1][2]
Dehydrogenase (LDH) concentration
Decreased
Phosphorus > 3 hours ) [1112]
concentration
Potassium > 6 hours Slight decrease [1112]
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Table 2: Stability of Analytes in Heparinized Plasma Stored at Room Temperature After

Centrifugation
Time to Significant .
Analyte Observation Reference
Change
) Decreased
Bicarbonates > 4 hours ) [1]
concentration
Lactate Increased
> 2 hours ) [1]
Dehydrogenase (LDH) concentration
Table 3: Stability of Ammonia in Lithium-Heparin Plasma
Storage Temperature Time to Unacceptable Bias Reference
+4°C 1 hour [31141[5]
20°C 3 hours [31[4]1[5]
Table 4: Stability of Blood Gases in Heparinized Whole Blood
Time to
Storage o )
Parameter Significant Container Reference
Temperature
Change
pO2 22°C < 15 minutes Plastic Syringe [22]
pO2 Minimal change Glass Syringe [20][22]
Minimal change Glass/Plastic
pCO2 22°C or 4°C o _ , [20][22][29]
within 60 mins Syringe
Decreases after ) )
pH ) Plastic Syringe [22]
60 mins
Stable for Glass/Plastic
pH : [21](22]
several hours Syringe
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Experimental Protocols
Protocol 1: Assessment of Analyte Stability in Stored
Heparinized Plasma

Objective: To determine the stability of a specific analyte in heparinized plasma over time at a
given storage temperature.

Methodology:

Sample Collection: Collect whole blood from multiple donors into lithium heparin tubes.

o Baseline Measurement (T=0): Immediately after collection, process a portion of the blood by
centrifuging at a specified speed and duration (e.g., 2000 x g for 15 minutes) to separate the
plasma. Analyze the plasma for the analyte of interest. This serves as the baseline value.

o Sample Aliquoting and Storage: Aliquot the remaining plasma into multiple cryovials suitable
for the intended storage temperature (e.g., -20°C or -80°C).

o Time-Point Analysis: At predefined time points (e.g., 24 hours, 1 week, 1 month, 6 months, 1
year), retrieve a set of aliquots for each donor.

e Thawing and Analysis: Thaw the samples under controlled conditions (e.g., at room
temperature or in a 4°C water bath). Once thawed, gently mix and analyze for the analyte of
interest using the same analytical method as for the baseline measurement.

o Data Analysis: For each time point, calculate the mean percentage change in analyte
concentration relative to the baseline (T=0) value. Compare this change to a predefined
acceptable limit of variation.

Protocol 2: Evaluation of Hemolysis in Stored Plasma

Objective: To visually and spectrophotometrically assess the degree of hemolysis in stored
plasma samples.

Methodology:
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 Visual Inspection: After thawing, visually inspect the plasma aliquots against a white
background. A pink or red discoloration indicates the presence of free hemoglobin and thus,
hemolysis.

o Spectrophotometric Analysis (Hemolysis Index):
o Centrifuge the thawed plasma sample to pellet any particulate matter.

o Measure the absorbance of the supernatant at specific wavelengths (commonly 415 nm,
450 nm, and 700 nm) using a spectrophotometer.

o The absorbance at 415 nm is indicative of free hemoglobin. The other wavelengths are
used to correct for background absorbance from bilirubin and turbidity.

o Calculate a hemolysis index based on the absorbance readings. Many automated clinical
chemistry analyzers perform this measurement automatically.

« Interpretation: Compare the hemolysis index to established thresholds to determine the
severity of hemolysis and whether the sample is suitable for the intended analysis.

Visualizations
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Caption: Troubleshooting workflow for common issues with stored heparinized blood samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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